4,5-Difluoro-2-(1,1,2,2,2-pentafluoroethyl)-1,3-dioxole
Overview
Description
4,5-Difluoro-2-(1,1,2,2,2-pentafluoroethyl)-1,3-dioxole, commonly referred to as DFE-1,3-dioxole, is an organic compound with a wide range of applications. It is a fluorinated organic compound with a dioxole ring structure, and is used in a variety of fields, including synthetic chemistry, drug synthesis, and materials science. DFE-1,3-dioxole is a versatile compound, and its properties make it useful for a variety of applications.
Scientific Research Applications
Radiation Chemistry in Copolymers
The radiation chemistry of copolymers of tetrafluoroethylene and 2,2-bis(trifluoromethyl)-4,5-difluoro-1,3-dioxole, such as Teflon AF(R), was explored using gamma-irradiation. The study found that these materials predominantly undergo main chain scission upon radiolysis, affecting their glass transition temperature and leading to the formation of new carboxylate end groups and terminal unsaturation. This research provides insights into the stability and durability of these copolymers under radiation (Forsythe et al., 1999).
Synthesis of Difluoro[1,3]dioxole[4,5-c]pyridine
The synthesis of 4-chloro-2,2-difluoro[1,3]dioxole[4,5-c]pyridine, a 5-aza-derivative of 2,2-difluorobenzodioxole, was achieved from simple and affordable materials. This compound is relevant in medicinal chemistry as a more stable alternative to the benzodioxole fragment. The chlorine atom at position 4 in this compound is key for further functionalization through cross-coupling reactions (Catalani et al., 2010).
Electrolytic Partial Fluorination
Electrochemical fluorination of 2-alkylthio-4-methyloxazoles resulted in the creation of 2-alkylthio-4,5-difluoro-4-methyl-2-oxazolines. This process highlights a selective approach to adding fluorine atoms to organic compounds, demonstrating its potential in creating fluorinated derivatives for various applications (Riyadh et al., 2002).
Copolymerization in Supercritical Carbon Dioxide
Tetrafluoroethylene and 2,2-bis(trifluoromethyl)-4,5-difluoro-1,3-dioxole were copolymerized in carbon dioxide at low temperatures. This process yielded a range of copolymers with various compositions and molecular weights, illustrating an environmentally friendly approach to creating advanced fluoropolymers with tailored properties (Michel et al., 2003).
properties
IUPAC Name |
4,5-difluoro-2-(1,1,2,2,2-pentafluoroethyl)-1,3-dioxole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5HF7O2/c6-1-2(7)14-3(13-1)4(8,9)5(10,11)12/h3H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MARBDIOPLKQPTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(OC(=C(O1)F)F)C(C(F)(F)F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5HF7O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Difluoro-2-(1,1,2,2,2-pentafluoroethyl)-1,3-dioxole |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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